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Compound of Interest

Compound Name: Ethanol, 2-anilino-, hydrochloride
CAS No.: 41210-94-0
Cat. No.: B14661080
Get Quote
. J

Executive Summary

The purification of N-(2-hydroxyethyl)aniline hydrochloride is critical for its use as an
intermediate in dye synthesis and pharmaceutical applications. This protocol details the
Solvent/Anti-Solvent Recrystallization method, which offers the highest recovery and purity
profile for amino-alcohol salts. We address the specific challenge of "oiling out"—common with
hydroxy-functionalized amine salts—and provide a self-validating workflow.

Chemical Profile & Properties[2][3][4][5][6][7]1[8]1[9]
[10][11][12]
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Property Description

Compound Name N-(2-hydroxyethyl)aniline hydrochloride

CAS (Free Base) 122-98-5

Structure Ph-NH-CHz2-CH2-OHJ1] - HCI

Molecular Weight 173.64 g/mol (Salt)

Appearance White to off-white hygroscopic crystalline solid
Solubility (Hot) High: Ethanol, Methanol, Water

N Moderate: Ethanol; Low: Isopropanol, Ethyl
Solubility (Cold) Acetat
cetate

Insoluble Diethyl Ether, Hexanes, Toluene

Unreacted Aniline, N,N-bis(2-
Key Impurities hydroxyethyl)aniline, Oxidation products (brown

tars)

Critical Process Parameters (CPP)
Solvent Selection Logic

The presence of both a phenyl ring (hydrophobic) and a hydroxyethyl/ammonium group
(hydrophilic/ionic) creates a "solubility conflict.”

o Water: Too soluble; leads to poor recovery and drying difficulties.
» Ethanol (EtOH): Ideal primary solvent. Dissolves the salt effectively when hot.

» Ethyl Acetate (EtOAc) / Diethyl Ether (Et20): Ideal anti-solvents. They precipitate the salt
while keeping non-polar impurities (like unreacted aniline) in solution.

The "Oiling Out" Risk

Warning: Amino-alcohol salts often separate as a second liquid phase (oil) rather than crystals
when cooled too quickly or if the solution is too concentrated.
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e Prevention: Use anhydrous solvents. Water promotes oiling.

e Remediation: If oiling occurs, reheat to redissolve, add a small amount of primary solvent
(EtOH), and cool very slowly with vigorous stirring.

Detailed Protocol: Solvent/Anti-Solvent Method

Objective: Purify crude N-(2-hydroxyethyl)aniline HCI to >98% purity.

Materials
e Crude Salt: N-(2-hydroxyethyl)aniline hydrochloride.

» Solvent A (Dissolution): Absolute Ethanol (Anhydrous).
e Solvent B (Precipitation): Ethyl Acetate (Preferred) or Diethyl Ether.

e Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, Buchner
funnel.

Step-by-Step Procedure
Phase 1: Dissolution

o Place 10.0 g of crude salt into a 100 mL round-bottom flask.
e Add 20 mL of Absolute Ethanol.
o Heat gently to reflux (approx. 78°C) with stirring.
o Observation:
o If fully dissolved: Proceed to filtration.[2]
o If solid remains: Add Ethanol in 2 mL increments until dissolved.

o Note: Do not use excess solvent; we need a near-saturated solution.

Phase 2: Hot Filtration (Removal of Insolubles)
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» While keeping the solution near boiling, filter rapidly through a pre-warmed glass funnel with
a fluted filter paper (or a sintered glass frit) to remove dust or inorganic salts (e.g., NaCl if
generated in situ).

o Collect the filtrate in a clean, warm Erlenmeyer flask.

Phase 3: Crystallization (The Critical Step)

¢ Return the filtrate to the heat source and bring back to a gentle boill.
e Anti-Solvent Addition: Slowly add Ethyl Acetate dropwise through the top of the condenser.

o Visual Cue: Continue adding until a faint, persistent cloudiness (turbidity) appears and
does not disappear upon swirling.

e Add 1-2 mL of Ethanol to just clear the turbidity (making the solution clear again).
e Controlled Cooling:

o Remove from heat. Place the flask on a cork ring or wood block (insulator).

o Allow to cool to Room Temperature (RT) undisturbed for 1-2 hours.

o Mechanism: Slow cooling promotes the growth of pure crystal lattices, excluding
impurities.

e Once at RT, transfer the flask to an ice bath (0—4°C) for 30 minutes to maximize yield.

Phase 4: Isolation & Drying

 Filter the cold slurry using vacuum filtration (Buchner funnel).

o Wash: Rinse the filter cake with a cold (0°C) mixture of Ethanol/Ethyl Acetate (1:3 ratio). This
washes away the "mother liquor" containing impurities without dissolving the crystals.

e Drying: The product is hygroscopic.[3] Dry in a vacuum desiccator over P20s or silica gel for
24 hours.

o Avoid: Oven drying above 60°C, as oxidation may occur.
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Process Visualization (Workflow)
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Caption: Workflow for the purification of N-(2-hydroxyethyl)aniline HCI via solvent/anti-solvent
recrystallization.

Quality Control & Troubleshooting

Observation Diagnosis Corrective Action

Reheat to dissolve.[2] Add
Oiling Out (Liquid separates at ~ Solution too concentrated or 10% more Ethanol. Cool slowly
bottom) cooled too fast. with vigorous stirring. Add a

seed crystal at 40°C.

Perform the dissolution step

Colored Product Oxidation impurities (aniline with Activated Carbon. Stir for
(Brown/Yellow) oligomers). 5 mins, then hot filter through
Celite.

Concentrate the mother liquor

(filtrate) on a rotovap and

Low Yield Too much solvent used. o
repeat crystallization (2nd
crop).
Ensure product is fully dried in
Melting Point Depression Wet or impure product. a desiccator. Check MP; sharp

range indicates purity.

Self-Validation Check:

¢ Melting Point: Determine the MP of the dried solid. While the free base melts at ~11°C, the
HCI salt should melt significantly higher (typically >100°C). A sharp melting range (<2°C)
confirms purity.

» Solubility Check: Dissolve a small amount in water. It should yield a clear, colorless solution
(pH ~4-5). Turbidity indicates unreacted free base or non-polar impurities.

Safety Considerations

 Aniline Derivatives: N-(2-hydroxyethyl)aniline is toxic by absorption and inhalation. It can
cause methemoglobinemia. Wear nitrile gloves and work in a fume hood.
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» Flammability: Ethanol and Ethyl Acetate are highly flammable. Ensure no open flames are
present.

» Corrosivity: The hydrochloride salt is acidic. Avoid contact with eyes and skin.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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